Cas no 13138-36-8 (Phosphonic acid,P-(1-aminobutyl)-)

• Product Name: Phosphonic acid,P-(1-aminobutyl)-
• CAS No: 13138-36-8
• MF: C₄H₁₂NO₃P
• MW: 153.116742134094
• CID: 160454
• Update Time: 2025-09-27

Phosphonic acid,P-(1-aminobutyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-(1-aminobutyl)-
• (1-Aminobutyl)phosphonic acid
• (+/-)-(1-Aminobutyl)phosphonic acid
• DL-(1-Aminobutyl)phosphonic acid
• NSC 117799
• alpha-Aminobutanephosphonic acid
• alpha-Aminobutylphosphonic acid
• (1-Aminobutyl)phosphonic acid,97%
• (1-AMINOBUTYL)PHOSPHONIC ACID 97%

• Inchi： 1S/C4H12NO3P/c1-2-3-4(5)9(6,7)8/h4H,2-3,5H2,1H3,(H2,6,7,8)
• InChI Key： UAEPDDGDPAPPHZ-UHFFFAOYSA-N
• SMILES： P(C(CCC)N)(=O)(O)O

Computed Properties

• Exact Mass: 153.05500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.4

Experimental Properties

• Color/Form: Not available
• Density: 1.300
• Melting Point: 262-263 ºC
• PSA: 93.36000
• LogP: 0.94930
• Solubility: Not available

Phosphonic acid,P-(1-aminobutyl)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Safety Term：S37/39-26
• Risk Phrases：R36/37/38

Additional information on Phosphonic acid,P-(1-aminobutyl)-

Phosphonic acid,P-(1-aminobutyl)- (CAS No. 13138-36-8): Properties, Applications, and Market Trends

Phosphonic acid,P-(1-aminobutyl)- (CAS No. 13138-36-8) is an organophosphorus compound with a unique molecular structure that combines a phosphonic acid group with a 1-aminobutyl moiety. This compound has gained significant attention in recent years due to its versatile applications in industrial and research fields. The growing demand for specialty chemicals and functional materials has made this compound particularly relevant in current market discussions.

The chemical structure of Phosphonic acid,P-(1-aminobutyl)- features both acidic and basic functional groups, making it an interesting candidate for chelating agents and surface modification applications. Researchers are particularly interested in its potential as a corrosion inhibitor, especially in water treatment systems where environmental concerns are driving the search for more sustainable alternatives. Recent studies have explored its effectiveness in protecting metal surfaces while maintaining ecological safety standards.

In the field of material science, Phosphonic acid,P-(1-aminobutyl)- has shown promise for surface functionalization of various substrates. Its ability to form stable bonds with metal oxides makes it valuable for creating self-assembled monolayers (SAMs), which are crucial for developing advanced coatings and sensors. The compound's amino group provides additional reactivity that can be exploited for further chemical modifications, opening possibilities for customized material properties.

The pharmaceutical industry has shown interest in Phosphonic acid,P-(1-aminobutyl)- derivatives as potential bioactive compounds. While not directly used as an active pharmaceutical ingredient, its structural features make it a valuable building block for drug discovery programs. The compound's phosphonate group is particularly interesting for designing molecules that can interact with biological phosphate recognition sites, which is a hot topic in current medicinal chemistry research.

From an industrial perspective, the synthesis and production of Phosphonic acid,P-(1-aminobutyl)- have evolved to meet increasing quality and purity requirements. Manufacturers are focusing on developing more efficient and environmentally friendly production methods, responding to the growing demand for green chemistry solutions. The compound's stability and relatively low toxicity profile make it attractive for various commercial applications where safety and performance are equally important.

Recent market analysis indicates steady growth in demand for Phosphonic acid,P-(1-aminobutyl)-, particularly in regions with strong chemical manufacturing sectors. The Asia-Pacific market has shown particular interest, driven by expanding applications in water treatment and material coatings. Industry experts predict continued growth as new applications emerge in nanotechnology and advanced materials development.

Quality control and analytical methods for Phosphonic acid,P-(1-aminobutyl)- have become more sophisticated, with advanced techniques like HPLC and mass spectrometry being routinely employed. These developments ensure consistent product quality and enable researchers to better understand the compound's properties and behavior in various applications. The availability of high-purity grades has expanded its use in research laboratories and specialty chemical formulations.

Environmental considerations are increasingly important when discussing Phosphonic acid,P-(1-aminobutyl)-. While the compound shows favorable biodegradation characteristics compared to some traditional chemicals, ongoing research aims to further improve its environmental profile. This aligns with current industry trends toward sustainable chemistry and green alternatives, making it a subject of interest for environmental scientists and regulatory bodies.

Storage and handling recommendations for Phosphonic acid,P-(1-aminobutyl)- emphasize standard chemical safety practices. The compound typically requires storage in cool, dry conditions away from strong oxidizers. Proper personal protective equipment should be used when handling the material, following established laboratory safety protocols. These precautions are consistent with general chemical handling guidelines and reflect current workplace safety standards.

The future outlook for Phosphonic acid,P-(1-aminobutyl)- appears promising, with potential applications in emerging technologies. Researchers are exploring its use in energy storage systems and electronic materials, where its unique properties could offer advantages. As industries continue to seek multifunctional compounds that can address multiple challenges simultaneously, the versatility of Phosphonic acid,P-(1-aminobutyl)- positions it well for future development and commercialization.